1-Pentanamine, acetate
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
1-Pentanamine, acetate is the acetate salt of 1-pentanamine (pentylamine), a primary aliphatic amine. The parent compound, 1-pentanamine, has the molecular formula C₅H₁₃N (molecular weight: 87.16 g/mol) and CAS number 110-58-7 . Its acetate form, with the formula C₇H₁₇NO₂ (CAS: 64370-74-7), is formed by the reaction of 1-pentanamine with acetic acid .
Properties
CAS No. |
64370-74-7 |
|---|---|
Molecular Formula |
C7H17NO2 |
Molecular Weight |
147.22 g/mol |
IUPAC Name |
acetic acid;pentan-1-amine |
InChI |
InChI=1S/C5H13N.C2H4O2/c1-2-3-4-5-6;1-2(3)4/h2-6H2,1H3;1H3,(H,3,4) |
InChI Key |
CZDSWGSBWBDBQV-UHFFFAOYSA-N |
Canonical SMILES |
CCCCCN.CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Properties:
- Thermodynamic Data : The liquid-phase constant-pressure heat capacity ($C_p$) of 1-pentanamine is 218 J/mol·K at 198.15 K .
- Boiling Point : Pure 1-pentanamine boils at 403.15 K (130°C) under standard conditions .
- Partition Coefficient: The octanol-water partition coefficient (logP) of 1-pentanamine is 1.49 (predicted via ALOGPS) and 1.33 (via KOWWIN), indicating moderate lipophilicity .
The acetate salt enhances stability and reduces volatility compared to the free amine, making it suitable for industrial and research applications, such as biochemical probes or drug intermediates .
Comparison with Similar Compounds
Molecular and Structural Comparison
| Compound | Molecular Formula | Molecular Weight (g/mol) | CAS Number | Structure |
|---|---|---|---|---|
| 1-Pentanamine, acetate | C₇H₁₇NO₂ | 161.22 | 64370-74-7 | CH₃COO⁻·NH₃(CH₂)₄CH₃ |
| 1-Butanamine, acetate | C₆H₁₅NO₂ | 133.19 | 1641-36-7 | CH₃COO⁻·NH₃(CH₂)₃CH₃ |
| 1-Dodecanamine, acetate | C₁₄H₃₁NO₂ | 241.46 | 2016-56-0 | CH₃COO⁻·NH₃(CH₂)₁₁CH₃ |
| 2-Pentanamine | C₅H₁₃N | 87.16 | 63493-28-7 | NH₂CH(CH₂)₃CH₃ |
Key Observations :
Physical and Thermodynamic Properties
Notes:
- Acetate salts generally exhibit higher decomposition temperatures than parent amines but lack measurable boiling points due to salt dissociation.
- Longer alkyl chains (e.g., 1-dodecanamine) increase hydrophobicity, as reflected in higher logP values .
Q & A
Basic: What are the recommended synthesis protocols for 1-Pentanamine acetate to maximize yield and purity?
Methodological Answer:
Synthesis typically involves neutralizing 1-pentanamine (primary amine) with acetic acid in a controlled stoichiometric ratio (1:1). Key steps include:
- Solvent Choice: Use polar aprotic solvents (e.g., tetrahydrofuran) to enhance solubility and prevent side reactions.
- Temperature Control: Maintain temperatures below 40°C to avoid decomposition of the acetate counterion .
- Purification: Recrystallize the product using ethanol/water mixtures, followed by vacuum drying. Validate purity via melting point analysis and NMR spectroscopy .
Basic: Which analytical techniques are most effective for characterizing 1-Pentanamine acetate?
Methodological Answer:
- NMR Spectroscopy: Use -NMR to confirm the acetate counterion’s integration ratio (e.g., methyl protons at δ 1.8–2.1 ppm) and amine proton signals (δ 1.0–2.5 ppm) .
- FT-IR: Identify the acetate C=O stretch (~1700 cm) and N–H bending vibrations (~1600 cm) .
- Mass Spectrometry: Compare experimental molecular ion peaks (e.g., m/z 133.19 for CHNO) with theoretical values .
Advanced: How do structural variations in the counterion (e.g., acetate vs. hydrochloride) affect the solubility and stability of 1-pentanamine salts?
Methodological Answer:
- Solubility: Acetate salts generally exhibit higher solubility in polar solvents (e.g., water, methanol) compared to hydrochloride salts due to weaker ionic interactions. Quantify via phase diagrams or vapor-liquid equilibrium studies .
- Thermal Stability: Use differential scanning calorimetry (DSC) to compare decomposition temperatures. Acetate salts may degrade at lower temperatures (~150°C) versus hydrochlorides (~200°C) due to acetate decarboxylation .
Advanced: What computational approaches can model the intermolecular interactions of 1-Pentanamine acetate in solution?
Methodological Answer:
- Molecular Dynamics (MD): Simulate solvation behavior using force fields (e.g., OPLS-AA) to analyze hydrogen bonding between the acetate ion and amine group.
- Density Functional Theory (DFT): Calculate charge distribution and bond dissociation energies to predict reactivity. Validate with experimental IR or NMR data .
Advanced: How does pH influence the stability and reactivity of 1-Pentanamine acetate in aqueous systems?
Methodological Answer:
- pH-Dependent Degradation: Conduct accelerated stability studies at pH 2–12. Under acidic conditions (pH < 4), the acetate counterion may protonate, leading to free amine release. Under basic conditions (pH > 9), hydrolysis of the amine may occur. Monitor via HPLC .
- Buffer Selection: Use phosphate buffers (pH 6–8) to minimize decomposition during kinetic studies .
Advanced: Are there contradictions in thermodynamic data (e.g., heat capacity, vapor pressure) for 1-Pentanamine derivatives, and how can they be resolved?
Methodological Answer:
- Data Validation: Compare experimental heat capacity values (e.g., 1-Pentanamine: ~2.1 J/g·K at 298 K ) with computational predictions (e.g., COSMO-RS).
- Vapor-Liquid Equilibrium (VLE): Reconcile discrepancies in activity coefficients by repeating experiments under inert atmospheres to prevent oxidation .
Advanced: What safety protocols are critical for handling 1-Pentanamine acetate in catalytic studies?
Methodological Answer:
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
